Cas no 1220032-15-4 (3-{4-(1-Methyl-1-phenylethyl)phenoxy-methyl}pyrrolidine hydrochloride)

• Product Name: 3-{4-(1-Methyl-1-phenylethyl)phenoxy-methyl}pyrrolidine hydrochloride
• CAS No: 1220032-15-4
• MF: C₂₀H₂₆ClNO
• MW: 331.879544734955
• CID: 4688208
• Update Time: 2025-10-19

3-{4-(1-Methyl-1-phenylethyl)phenoxy-methyl}pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[4-(1-METHYL-1-PHENYLETHYL)PHENOXY]-METHYL}PYRROLIDINE HYDROCHLORIDE
• 3-[4-(2-phenylpropan-2-yl)phenoxymethyl]pyrrolidine hydrochloride
• 3-{4-(1-Methyl-1-phenylethyl)phenoxy-methyl}pyrrolidine hydrochloride

• Inchi： 1S/C20H25NO.ClH/c1-20(2,17-6-4-3-5-7-17)18-8-10-19(11-9-18)22-15-16-12-13-21-14-16;/h3-11,16,21H,12-15H2,1-2H3;1H
• InChI Key： BLMHIVMWHWMQAM-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)C(C)(C)C1C=CC=CC=1)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 327
• Topological Polar Surface Area: 21.3

3-{4-(1-Methyl-1-phenylethyl)phenoxy-methyl}pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-{4-(1-Methyl-1-phenylethyl)phenoxy-methyl}pyrrolidine hydrochloride

Comprehensive Overview of 3-{4-(1-Methyl-1-phenylethyl)phenoxy-methyl}pyrrolidine hydrochloride (CAS No. 1220032-15-4)

3-{4-(1-Methyl-1-phenylethyl)phenoxy-methyl}pyrrolidine hydrochloride (CAS No. 1220032-15-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine backbone and phenoxy-methyl substituents, is often explored for its potential applications in drug development and molecular studies. Researchers are particularly interested in its structural properties, which may contribute to binding affinity and selectivity in biological systems.

The compound's CAS No. 1220032-15-4 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its molecular structure includes a 1-methyl-1-phenylethyl group, which enhances its lipophilicity, a property highly valued in the design of bioactive molecules. This feature aligns with current trends in medicinal chemistry, where improving drug bioavailability and membrane permeability are key objectives.

In recent years, the demand for pyrrolidine derivatives has surged due to their versatility in synthesizing novel therapeutics. 3-{4-(1-Methyl-1-phenylethyl)phenoxy-methyl}pyrrolidine hydrochloride is no exception, with studies highlighting its potential role in modulating neurotransmitter systems. This aligns with growing public interest in neurological health, a topic frequently searched in academic and healthcare forums.

From a synthetic chemistry perspective, the compound's hydrochloride salt form improves stability and solubility, addressing common challenges in formulation development. These attributes make it a candidate for further investigation in preclinical studies, particularly in areas like central nervous system (CNS) disorders, a hot topic in biomedical research. The compound's mechanism of action, though not fully elucidated, is hypothesized to involve interactions with G-protein-coupled receptors (GPCRs), a family of targets implicated in numerous diseases.

Another area of interest is the compound's potential application in structure-activity relationship (SAR) studies. By modifying its phenoxy-methyl or pyrrolidine moieties, researchers aim to optimize pharmacological profiles. This approach resonates with the broader scientific community's focus on precision medicine and tailored therapeutics, frequently discussed in AI-driven drug discovery platforms.

Given the compound's complexity, analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are essential for quality control. These methods ensure batch-to-batch consistency, a priority for laboratories adhering to Good Manufacturing Practices (GMP). Such rigor is increasingly demanded by regulatory bodies and industry stakeholders, reflecting a broader shift toward transparency in chemical synthesis.

In summary, 3-{4-(1-Methyl-1-phenylethyl)phenoxy-methyl}pyrrolidine hydrochloride (CAS No. 1220032-15-4) represents a promising scaffold in modern drug discovery. Its structural features and potential biological activities align with contemporary research priorities, including neuropharmacology and targeted therapy. As scientific inquiry advances, this compound may emerge as a cornerstone in developing next-generation therapeutics.